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Compound of Interest

Compound Name: cellTracker violet BMQC

Cat. No.: B1261820 Get Quote

For researchers, scientists, and drug development professionals, the safe and effective

handling of laboratory reagents is paramount. This guide provides essential, immediate safety

and logistical information for the use of CellTracker Violet BMQC, a fluorescent dye used for

monitoring cell movement and location. Adherence to these protocols is crucial for ensuring

personal safety and the integrity of your experimental results.

Personal Protective Equipment (PPE)
When handling CellTracker Violet BMQC in its lyophilized powder form and as a solution in

dimethyl sulfoxide (DMSO), appropriate personal protective equipment is mandatory to

minimize exposure.[1][2]
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Stage of
Handling

Eye/Face
Protection

Hand
Protection

Body
Protection

Respiratory
Protection

Weighing

Powder

Safety glasses

with side shields

or safety

goggles.[3][4] A

face shield is

recommended

for larger

quantities.[3]

Chemical-

resistant gloves

(e.g., Nitrile).[3]

[4]

Laboratory coat.

[3][4]

Use in a well-

ventilated area or

fume hood. A

dust mask may

be used to

prevent

inhalation of fine

particles.[3]

Preparing/Handli

ng DMSO Stock

Solution

Chemical splash

goggles.[5] A

face shield is

recommended

when handling

larger volumes.

Chemical-

resistant gloves

(e.g., Nitrile).[1]

[2]

Laboratory coat.

[1][2]

Work in a well-

ventilated area or

a chemical fume

hood.[3]

Staining Cells

Safety glasses

with side shields

or safety

goggles.[4]

Chemical-

resistant gloves

(e.g., Nitrile).[1]

[2]

Laboratory coat.

[1][2]

Not generally

required.

Waste Disposal

Safety glasses

with side shields

or safety

goggles.[3][4]

Chemical-

resistant gloves

(e.g., Nitrile).[3]

Laboratory coat.

[3]

Not generally

required.

Operational Plan: From Receipt to Disposal
This section outlines the procedural, step-by-step guidance for the safe handling and use of

CellTracker Violet BMQC.

1. Receiving and Storage:

Upon receipt, inspect the vial for any damage.

Store the lyophilized product at ≤ -20°C, desiccated, and protected from light.[6]
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2. Preparation of Stock Solution:

Before opening, allow the vial of CellTracker Violet BMQC to warm to room temperature to

prevent moisture condensation.[1]

Work in a well-ventilated area or a chemical fume hood.

Add anhydrous DMSO to the lyophilized product to create a 10 mM stock solution.[1]

Caution: Handle the DMSO dye solution with care, as DMSO is known to facilitate the entry

of organic molecules into tissues.[1][2]

Store the stock solution at -20°C, protected from light.

3. Preparation of Working Solution:

Dilute the 10 mM stock solution in serum-free medium to a final working concentration. The

optimal concentration can vary depending on the application, typically ranging from 0.5–25

µM.[1][2]

It is recommended to test a range of concentrations to determine the best performance for

your specific cell type and experimental conditions.[1][2]

Warm the final working solution to 37°C before adding it to the cells.[1]

Important: Avoid using amine- and thiol-containing buffers with this reagent.[1][2]

4. Staining Protocol:

For Adherent Cells:

Remove the culture medium from the cells.

Gently add the pre-warmed CellTracker working solution.

Incubate for 15–45 minutes under appropriate growth conditions for your cell type.[1][2]

Remove the working solution and replace it with fresh, pre-warmed culture medium.[1][2]
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For Suspension Cells:

Harvest the cells by centrifugation and remove the supernatant.

Gently resuspend the cells in the pre-warmed CellTracker working solution.

Incubate for 15–45 minutes under appropriate growth conditions.[1][2]

Centrifuge the cells to remove the working solution.

Resuspend the labeled cells in fresh, pre-warmed culture medium.[1]

5. Imaging:

Image the stained cells using the appropriate excitation and emission filters for CellTracker
Violet BMQC.[1][2]

Disposal Plan
Proper disposal of chemical waste is critical for laboratory safety and environmental

compliance.

Solid Waste: Collect all contaminated solid waste, such as pipette tips, tubes, and gloves, in

a dedicated and clearly labeled hazardous waste container.

Liquid Waste: Collect all unused reagent, stock solution, and working solutions in a labeled,

leak-proof hazardous waste container. Aqueous waste from cell culture plates and tubes

containing the dye should also be collected for hazardous waste disposal.

Regulations: Dispose of all waste in compliance with all pertaining local, state, and federal

regulations.[1][2]

Quantitative Data Summary
The following table summarizes the key quantitative properties of CellTracker Violet BMQC.
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Property Value Source

Molecular Weight 334.2 g/mol [1][2]

Excitation Maximum ~415 nm [1][2][7]

Emission Maximum ~516 nm [1][2][7]

Recommended Stock Solution

Concentration
10 mM in anhydrous DMSO [1]

Recommended Working

Concentration

0.5–25 µM in serum-free

medium
[1][2]

Incubation Time 15–45 minutes [1][2]

Fluorescence Retention At least 72 hours [1][7]

Experimental Workflow
The following diagram illustrates the standard workflow for the safe handling and use of

CellTracker Violet BMQC.
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Workflow for handling CellTracker Violet BMQC.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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